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Compound of Interest

Compound Name: BS-181 hydrochloride

Cat. No.: B15583317 Get Quote

For researchers and professionals in drug development, the reproducibility of experimental

results is paramount. This guide provides a comparative analysis of BS-181 hydrochloride, a

selective cyclin-dependent kinase 7 (CDK7) inhibitor, with other relevant CDK inhibitors. The

information presented is collated from various studies to offer a comprehensive overview of its

performance and to provide detailed protocols for key experiments, ensuring that researchers

can reliably reproduce and build upon existing findings.

Comparative Performance of CDK Inhibitors
The efficacy and selectivity of BS-181 hydrochloride are best understood in the context of

other CDK inhibitors. The following tables summarize the inhibitory concentrations (IC50) of

BS-181 and its alternatives against various cyclin-dependent kinases.

Table 1: IC50 Values of BS-181 Hydrochloride and Alternatives against CDKs
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Comp
ound

CDK7
(nM)

CDK1
(nM)

CDK2
(nM)

CDK4
(nM)

CDK5
(nM)

CDK6
(nM)

CDK9
(nM)

Refere
nce

BS-181 21 >3000 880 >3000 3000 >3000 4200 [1]

Roscovi

tine
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480
~200-

700

~200-

700

>10000

0

~200-

700

>10000

0

~200-

700
[2][3]

THZ1 3.2 - - - - - - [4]

YKL-5-

124
9.7 - - - - - - [5]

Note: A lower IC50 value indicates greater potency. Dashes (-) indicate data not readily

available in the compared sources.

Table 2: Anti-proliferative Activity (IC50) of BS-181 in Various Cancer Cell Lines

Cell Line Cancer Type IC50 (µM) Reference

MCF-7 Breast Cancer 15.1 - 20 [1]

BGC823 Gastric Cancer Not Specified [6]

Various

Colorectal, Lung,

Osteosarcoma,

Prostate, Liver

11.5 - 37.3 [1]

Signaling Pathway and Experimental Workflows
To visualize the mechanism of action and the experimental procedures, the following diagrams

are provided in the DOT language for Graphviz.
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Experimental Workflow: Cell Viability Assay

Seed Cells in
96-well plate

Treat with BS-181 HCl
(or alternative)

Incubate for
24-72 hours
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Experimental Workflow: Western Blot Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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